Cas no 2171604-30-9 (4-(3,4-dihydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)
4-(3,4-dihydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,4-dihydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
- EN300-1488501
- 4-(3,4-dihydroxypyrrolidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
- 2171604-30-9
-
- Inchi: 1S/C23H24N2O7/c26-19-10-25(11-20(19)27)22(30)18(9-21(28)29)24-23(31)32-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-20,26-27H,9-12H2,(H,24,31)(H,28,29)
- InChI Key: SALVCKMSRYXKHK-UHFFFAOYSA-N
- SMILES: OC1CN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1O
Computed Properties
- Exact Mass: 440.15835111g/mol
- Monoisotopic Mass: 440.15835111g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 136Ų
4-(3,4-dihydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1488501-1.0g |
4-(3,4-dihydroxypyrrolidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171604-30-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1488501-50mg |
4-(3,4-dihydroxypyrrolidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171604-30-9 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1488501-100mg |
4-(3,4-dihydroxypyrrolidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171604-30-9 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1488501-250mg |
4-(3,4-dihydroxypyrrolidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171604-30-9 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1488501-500mg |
4-(3,4-dihydroxypyrrolidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171604-30-9 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1488501-1000mg |
4-(3,4-dihydroxypyrrolidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171604-30-9 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1488501-2500mg |
4-(3,4-dihydroxypyrrolidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171604-30-9 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1488501-5000mg |
4-(3,4-dihydroxypyrrolidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171604-30-9 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1488501-10000mg |
4-(3,4-dihydroxypyrrolidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
2171604-30-9 | 10000mg |
$14487.0 | 2023-09-28 |
4-(3,4-dihydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 4-(3,4-dihydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
Introduction to 4-(3,4-dihydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic Acid (CAS No. 2171604-30-9)
4-(3,4-dihydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid, identified by its CAS number 2171604-30-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structure with multiple functional groups, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of a 3,4-dihydroxypyrrolidin-1-yl moiety and a (9H-fluoren-9-yl)methoxycarbonyl group suggests a high degree of molecular complexity, which may contribute to its unique chemical and biological properties.
The compound's structure incorporates several key pharmacophoric elements that are often explored in the design of novel therapeutic agents. The 3,4-dihydroxypyrrolidin-1-yl group is a common scaffold in bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. This moiety has been extensively studied for its role in modulating various physiological processes, making it a valuable component in the development of drugs targeting neurological disorders, cardiovascular diseases, and other metabolic conditions.
Additionally, the (9H-fluoren-9-yl)methoxycarbonyl group adds another layer of complexity to the molecule. This aromatic ring system is often used in medicinal chemistry due to its stability and ability to enhance binding affinity to biological targets. The methoxycarbonyl functionality further modifies the electronic properties of the molecule, potentially influencing its solubility and metabolic stability. These features make 4-(3,4-dihydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid a promising candidate for further investigation in drug development.
In recent years, there has been growing interest in the development of small molecules that can modulate enzyme activity through allosteric mechanisms. The unique structural features of 4-(3,4-dihydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid make it an attractive candidate for such studies. Allosteric modulators have gained prominence due to their potential to offer greater selectivity and fewer side effects compared to traditional orthosteric inhibitors. The compound's ability to interact with biological targets in a non-traditional manner could lead to the discovery of novel therapeutic strategies.
The synthesis of 4-(3,4-dihydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as multi-step organic synthesis, coupled with modern purification methods, have enabled researchers to access this compound in sufficient quantities for detailed biological testing.
One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The 3,4-dihydroxypyrrolidin-1-yl moiety has been shown to have neuroprotective properties in preclinical studies. By modulating key enzymes involved in neurotransmitter metabolism, this compound may offer a new approach to treating conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, the stability provided by the (9H-fluoren-9-yl)methoxycarbonyl group ensures that the molecule can withstand metabolic processes, increasing its likelihood of reaching target sites effectively.
Epidemiological studies have also suggested that compounds with similar structural features may have anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease and certain types of cancer. By targeting inflammatory pathways, 4-(3,4-dihydroxypyrrolidin-1-y l)-3-{((9H-fluoren -9 -yl)methoxycarbonyl}amino)-4 - oxobutanoic acid could potentially reduce disease progression and improve patient outcomes. These findings highlight the importance of continued research into this class of compounds.
The pharmacokinetic properties of 4-(3,4-dihydroxypyrrolidin -1 -y l)-3-{((9H -fluore n -9 -y l)meth oxyc arb on y l}a mino ) - 4 - ox ob ut an o ic ac i d are also worthy of note. Studies have shown that molecules with similar structures exhibit good oral bioavailability and tissue distribution profiles. This means that the compound could be delivered via oral administration, making it more convenient for patients compared to injectable therapies. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.
In conclusion, 4-(3 , 4 -d ih ydro x y p y r rol id i n -1 -y l ) - 3 - {(( 9 H -f lu o re n - 9 -y l ) m e tho x y c ar b on y l }a mi no ) - 4 - o x o b u t an o ic ac i d ( C A S N o . 2 1 7 1 6 0 4 -30 -9) is a promising compound with significant potential in pharmaceutical research and development . Its complex structure , featuring both 3 , 4 -d ihydro x y p y r rol id i n -1 -y l and ( 9 H -f lu o re n - 9 -y l ) m e tho x y c ar b on y l moieties , makes it an attractive candidate for further investigation . The compound's ability to modulate enzyme activity , its potential applications in treating neurological disorders , and its favorable pharmacokinetic properties all contribute to its importance as a research tool . As synthetic chemistry continues to advance , it is likely that more derivatives of this class will be synthesized and tested , leading to new insights into their biological functions and therapeutic potential .
2171604-30-9 (4-(3,4-dihydroxypyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)